N-phenethyl-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-phenethyl-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide” is a compound that is part of the triazole class . Triazoles are nitrogenous heterocyclic moieties with a molecular formula of C2H3N3 . They are known for their wide use as antitubercular, antibacterial, antifungal, antiviral, anti-HIV, anti-inflammatory, and cytotoxic agents .
Synthesis Analysis
The synthesis of triazole derivatives often involves the azide/alkyne dipolar cycloaddition, also known as the Click-type reaction . This approach is characterized by a high thermodynamic driving force, leading to a powerful reaction of high yield, short reaction time, and high selectivity .Molecular Structure Analysis
Triazole compounds contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are capable of forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .Chemical Reactions Analysis
Triazoles have shown various promising structural features, such as stability to metabolic degradation, capability of hydrogen bonding, high selectivity, and less adverse effects . Furthermore, the triazole scaffold can be used for the linkage of biomolecules (e.g., polyamines, amino acids, and carbohydrates), drugs, and other functional molecules with the point of improving their pharmacological activities .Scientific Research Applications
Discovery and Optimization of Pharmacological Agents
Research has shown the development of compounds within the same family for therapeutic purposes. For instance, the discovery of 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase highlights the role of triazine heterocycles and phenyl group substitutions in achieving high potency and selectivity, with implications for various disease models (R. Thalji et al., 2013). Similarly, the optimization of indole-2-carboxamides for allosteric modulation of the CB1 receptor demonstrates the importance of specific structural features for binding affinity and functional activity (Leepakshi Khurana et al., 2014).
Synthesis and Evaluation of Antitumor and Antimicrobial Agents
The synthesis of 2-{4-[(3S)-piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide as a PARP inhibitor efficacious in BRCA-1 and -2 mutant tumors showcases the potential of such compounds in targeted cancer therapy (Philip Jones et al., 2009). Furthermore, the design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives with significant antimycobacterial activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis illustrate the applicability in addressing infectious diseases (Kai Lv et al., 2017).
Chemical Synthesis and Material Applications
Research also delves into the chemical synthesis and properties of related compounds. For example, the synthesis and inotropic evaluation of 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides for positive inotropic activity highlights the versatility in modifying molecular structures for desired biological effects (Ji-Yong Liu et al., 2009).
Mechanism of Action
Properties
IUPAC Name |
N-(2-phenylethyl)-4-(triazol-2-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O/c22-16(17-9-6-14-4-2-1-3-5-14)20-12-7-15(8-13-20)21-18-10-11-19-21/h1-5,10-11,15H,6-9,12-13H2,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSAUPZPEJYYFIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2N=CC=N2)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.